Cas no 115063-39-3 (Desmethylxanthohumol)

Desmethylxanthohumol is a flavonoid derivative found in hops (Humulus lupulus) and a precursor to xanthohumol. It exhibits notable biological activity, including antioxidant, anti-inflammatory, and potential chemopreventive properties. Structurally similar to xanthohumol but lacking a methyl group, it demonstrates enhanced bioavailability and metabolic stability in certain contexts. Research suggests its role in modulating cellular pathways related to oxidative stress and inflammation, making it a subject of interest in pharmacological and nutraceutical studies. Its purity and stability are critical for reproducible experimental outcomes, and it is commonly used in analytical standards and biochemical research to investigate hop-derived bioactive compounds.

Desmethylxanthohumol structure

Product Name:Desmethylxanthohumol

CAS No:115063-39-3

MF:C₂₀H₂₀O₅

MW:340.369806289673

CID:233863

PubChem ID:6443339

Update Time:2025-06-08

Desmethylxanthohumol Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one,3-(4-hydroxyphenyl)-1-[2,4,6-trihydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-,(2E)-
- Desmethylxanthohumol
- (E)-3-(4-HYDROXYPHENYL)-1-(2,4,6-TRIHYDROXY-3-(3-METHYLBUT-2-ENYL)PHENYL)PROP-2-EN-1-ONE
- (E)-3-(4-hydroxyphenyl)-1-[2,4,6-trihydroxy-3-(3-methylbut-2-enyl)phenyl]prop-2-en-1-one
- 2',4,4',6'-tetrahydroxy-3'-(3-methyl-2-butenyl)chalcone
- 2',4',6',4-tetrahydrooxy-3-C-prenylchalcone
- 2',4',6',4-tetrahydroxy-3-C-prenylchalcone
- 2',4',6',4-tetrahydroxy-3'-prenylchalcone
- Demethylxanthohumol
- (2E)-3-(4-hydroxyphenyl)-1-[2,4,6-trihydroxy-3-(3-methylbut-2-en-1-yl)phenyl]prop-2-en-1-one
- (E)-3-(4-Hydroxyphenyl)-1-(2,4,6-trihydroxy-3-(3-methylbut-2-en-1-yl)phenyl)prop-2-en-1-one
- 8L48JN7T3E
- MEGxp0_001775
- BDBM50358099
- 2-Propen-1-one,3-(4-hydroxyphenyl)-1-[2,4,6-trihydrox
- HY-122966
- 2-PROPEN-1-ONE, 3-(4-HYDROXYPHENYL)-1-(2,4,6-TRIHYDROXY-3-(3-METHYL-2-BUTEN-1-YL)PHENYL)-
- 115063-39-3
- A936775
- UNII-8L48JN7T3E
- DTXSID901315295
- AKOS040760367
- 2,4,4',6-TETRAHYDROXY-3-(3,3-DIMETHYLALLYL)CHALCONE
- CHEBI:80489
- ACon1_001231
- Q27149540
- (2E)-3-(4-HYDROXYPHENYL)-1-(2,4,6-TRIHYDROXY-3-(3-METHYL-2-BUTEN-1-YL)PHENYL)-2-PROPEN-1-ONE
- CS-0090765
- 3-(4-Hydroxyphenyl)-1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]-2-propen-1-one
- CHEMBL466143
- 2-Propen-1-one, 3-(4-hydroxyphenyl)-1-(2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl)-, (2E)-
- FS-7455
- NCGC00169552-01
- 2-PROPEN-1-ONE, 3-(4-HYDROXYPHENYL)-1-(2,4,6-TRIHYDROXY-3-(3-METHYL-2-BUTEN-1-YL)PHENYL)-, (2E)-
- DA-72688
- G13275
- Inchi： 1S/C20H20O5/c1-12(2)3-9-15-17(23)11-18(24)19(20(15)25)16(22)10-6-13-4-7-14(21)8-5-13/h3-8,10-11,21,23-25H,9H2,1-2H3/b10-6+
- InChI Key： FUSADYLVRMROPL-UXBLZVDNSA-N
- SMILES： OC1C(C(/C=C/C2C=CC(=CC=2)O)=O)=C(C=C(C=1C/C=C(\C)/C)O)O

Computed Properties

Exact Mass: 340.13100
Monoisotopic Mass: 340.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 500
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 98
Molecular Weight: 340.4

Experimental Properties

Color/Form: Yellow powder
Density: 1.312
Boiling Point: 570.7°Cat760mmHg
Flash Point: 313°C
Refractive Index: 1.679
Solubility: 0.4077 mg/L @ 25 °C (est)
PSA: 97.99000
LogP: 3.91380

Desmethylxanthohumol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1573-5 mg	Desmethylxanthohumol	115063-39-3		5mg	￥14727.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1573-10 mg	Desmethylxanthohumol	115063-39-3		10mg	￥22090.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1573-25 mg	Desmethylxanthohumol	115063-39-3		25mg	￥39762.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1573-50 mg	Desmethylxanthohumol	115063-39-3		50mg	￥59643.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1573-100 mg	Desmethylxanthohumol	115063-39-3		100MG	￥89464.00	2022-04-26
MedChemExpress	HY-122966-1mg	Desmethylxanthohumol	115063-39-3	99.66%	1mg	￥2200	2024-05-24
MedChemExpress	HY-122966-5mg	Desmethylxanthohumol	115063-39-3	99.66%	5mg	￥5700	2024-05-24
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1573-1 mg	Desmethylxanthohumol	115063-39-3		1mg	￥5151.00	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BPF2015-10mg	Desmethylxanthohumol	115063-39-3	98%	10mg	$450	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	BPF2015-5mg	Desmethylxanthohumol	115063-39-3	98%	5mg	$250	2023-09-20